Cas no 14670-03-2 (Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate)

• Product name: Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate
• CAS No: 14670-03-2
• MF: C₁₅H₁₆O₄S
• MW: 292.350143432617
• CID: 1317319
• PubChem ID: 14564355

Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-methoxy-, 4-methylbenzenesulfonate
• (4-methoxyphenyl)methyl 4-methylbenzene-1-sulfonate
• 14670-03-2
• EN300-7294356
• p-methoxybenzyl tosylate
• SCHEMBL5870597
• 4-Methoxybenzyl 4-methylbenzenesulfonate

• Inchi： InChI=1S/C15H17O5S/c1-11-3-4-14(21(17,18)19)13(9-11)15(10-16)7-5-12(20-2)6-8-15/h3-9,16H,10H2,1-2H3,(H,17,18,19)
• InChI Key： VEIQRMBTDSSLFL-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)S(=O)(=O)O)C2(C=C[C](C=C2)OC)CO

Computed Properties

• Exact Mass: 292.07698
• Monoisotopic Mass: 292.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 52.6